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Compound of Interest

Compound Name: 3-Decenoic acid

Cat. No.: B1236714 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides immediate, essential safety and

logistical information for the handling of 3-Decenoic acid, including personal protective

equipment (PPE), operational procedures, and disposal plans.

Chemical Identifier:

Name: 3-Decenoic acid

CAS Number: 15469-77-9

Molecular Formula: C₁₀H₁₈O₂

Molecular Weight: 170.25 g/mol

Hazard Identification and GHS Classification
3-Decenoic acid is classified with the following hazards:

Skin Irritation: Causes skin irritation.

Eye Damage/Irritation: Causes serious eye damage/irritation.[1][2][3]

Aquatic Hazard: Harmful to aquatic life with long-lasting effects.[4]
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Some related decenoic acid compounds are also noted to be combustible liquids.

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H318/H319: Causes serious eye damage/eye irritation.

H412: Harmful to aquatic life with long lasting effects.

Personal Protective Equipment (PPE)
The following personal protective equipment is essential for the safe handling of 3-Decenoic
acid.

PPE Category Specifications Justification

Eye and Face Protection
Tight-sealing safety goggles or

a face shield.

To prevent serious eye

damage from splashes or

contact.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene) and

protective clothing.

To prevent skin irritation and

burns.

Respiratory Protection

NIOSH/MSHA approved

respirator if exposure limits are

exceeded, irritation is

experienced, or working in a

poorly ventilated area.

To protect against inhalation of

vapors or aerosols that may

cause respiratory irritation.

Operational Plan for Safe Handling
A systematic approach is crucial when working with 3-Decenoic acid. The following workflow

outlines the key steps from preparation to disposal.
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Preparation

Handling

Disposal & Decontamination

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Proper Ventilation (Fume Hood)

Carefully Transfer Chemical

Avoid Inhalation, Ingestion, and Contact

Keep Container Tightly Closed

Collect Waste in Labeled Container

Dispose via Approved Waste Disposal Plant

Decontaminate Work Area and Equipment

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Decenoic acid.
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Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for 3-Decenoic acid before beginning

any work.

Put on all required personal protective equipment, including safety goggles, chemical-

resistant gloves, and a lab coat.

Ensure that the work area, preferably a chemical fume hood, is properly ventilated.

Handling:

Handle the chemical in a well-ventilated area.

Avoid contact with skin and eyes. In case of contact, immediately flush the affected area

with plenty of water for at least 15 minutes. For eye contact, remove contact lenses if

present and continue rinsing. Seek medical attention if irritation persists.

Avoid breathing mist, gas, or vapors. If inhalation occurs, move to fresh air.

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep containers tightly closed and properly labeled.

Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of 3-Decenoic acid and any contaminated materials is critical to prevent

environmental harm.

Waste Collection:
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Collect all waste material, including any absorbent materials used for spills, in a suitable

and clearly labeled container.

Disposal Method:

Dispose of the waste through a licensed and approved waste disposal company.

Do not allow the chemical to enter drains, sewers, or waterways to avoid harm to aquatic

life.

Decontamination:

Thoroughly clean and decontaminate the work area and any equipment used.

Wash hands thoroughly after handling the chemical and before leaving the laboratory.

Contaminated clothing should be removed and washed before reuse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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